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Cat. No.: B1215562 Get Quote

Phthalate Content in Consumer Products: A
Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of phthalate content across various consumer

products, supported by experimental data. Phthalates, a class of synthetic chemicals, are

widely used as plasticizers to enhance the flexibility and durability of plastics. However,

concerns regarding their potential endocrine-disrupting properties and other adverse health

effects have led to increased scrutiny and regulation of their use. This document summarizes

quantitative data on phthalate concentrations in different product categories, details the

analytical methodologies used for their detection, and illustrates the experimental workflow and

a key signaling pathway affected by these compounds.

Comparative Analysis of Phthalate Content
The following tables summarize the concentration of various phthalates found in different

consumer product categories. It is important to note that concentrations can vary significantly

depending on the specific product, brand, country of origin, and manufacturing process.
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Product Sub-
Category

Phthalate
Concentration
Range

Notes

Meat Products (in

textile packaging)
DBP 0.40 - 11.11 mg/kg

Concentration

increased with storage

time.[1]

DEHP 0.58 - 28.20 mg/kg

Concentration

increased with storage

time.[1]

Convenience Foods

(from plastic

packages)

DEHP

Not explicitly

quantified, but

migration confirmed.

Fatty foods are more

prone to migration.[2]

[3]

DBP

Exceeded specific

migration limit of 0.3

mg/kg in one sample.

[2]

Curry (from

packaging)
DEHP 0.61 µg/L

Migration from

packaging into the

food product.[4]

Food Simulants (from

plastic containers)
DBP Below 0.3 mg/kg

Migration observed

under microwave

heating.[4]

BBP

Not explicitly

quantified, but

migration analyzed.

Corn and Potato

Snacks
ATBC 7.09 µg/g

ATBC is a phthalate

substitute.[2]

DEP 1.44 µg/g

DEHP 0.57 µg/g

DBP 0.77 µg/g

DIBP 1.51 µg/g
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Table 2: Phthalate Content in Cosmetics and Personal Care Products
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Product Sub-
Category

Phthalate
Concentration
Range

Notes

Adult-Use Cosmetics

(General)
DEP 80 µg/g - 36,006 µg/g

Detected in 20 out of

60 products.[5]

DBP
123 µg/g - 62,607

µg/g

Detected in 11 out of

60 products, primarily

nail products.[5]

Baby-Care Products DEP 10 µg/g - 274 µg/g
Detected in 5 out of

24 products.[5]

General Cosmetics

(France & Spain)
DEHP

Most frequently

detected above 1

µg/mL

4.86% of 1110

samples contained at

least one phthalate

above the threshold.

[6][7][8]

DBP
Second most

frequently detected

Creams and

Body/Hand Lotions
-

11.01% positive

samples

One of the highest

percentages of

positive samples

among cosmetic

categories.[8]

Lip Gloss and

Lipsticks
-

7.24% positive

samples

Nail Polish DBP Up to 59,815 ppm

DEP Up to 38,663 ppm
Detected in

fragrances.[9]

Zinc Oxide Creams Total Phthalates 1750 µg/g

Childcare Lotions and

Creams
DEP Mean: 438 µg/g

DEHP Mean: 2.03 µg/g
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Table 3: Phthalate Content in Children's Toys and Products

Product Sub-
Category

Phthalate
Concentration
Range (% w/w)

Notes

Plastic Toys (General)

Diisobutyl phthalate

(DIBP) & Di-n-butyl

phthalate (DnBP)

Below regulatory limits

in tested samples.

The US Consumer

Product Safety

Improvement Act of

2008 established a

0.1% (w/w) limit for six

phthalate esters.[10]

[11]

DEHP

Major phthalate found

in one PVC toy

sample.

Various Children's

Products

(Accessories,

Stationery, Toys, etc.)

DBP Up to 33.12%

Concentrations varied

significantly across

different product

types.[12]

DEHP Up to 38.95%

The most frequently

detected plasticizer.

[12]

DINP Up to 40.52%
Highest concentration

found in an eraser.[12]

DIBP Up to 27.20%

Children's Product

Packaging
DiDP

116,000 - 129,000

ppm

Packaging can be a

significant source of

phthalate exposure.

[13]

DiNP
157,000 - 172,000

ppm

Table 4: Phthalate Content in Medical Devices
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Product Sub-
Category

Phthalate
Concentration
Range

Notes

PVC Medical Devices

(General)
DEHP

32.8% - 39.7% (w/w of

plastic)

DEHP is the

predominant phthalate

found.[14]

DEHP (leached into IV

solutions)
Up to 148 µg/L

Apheresis Kit DEHP
25% - 59% ( g/100 g

of PVC)

Various PVC Medical

Devices
TOTM

Predominant

plasticizer in many

devices.

Often accompanied by

DEHP as an impurity

(<0.1% w/w).[15]

General Medical

Supplies (72 devices)

DEHP (leached into

simulant)

Median: 22.3 µg

(range: n.d.–54,600

µg) in 60 min

Found in 98% of the

devices.[16]

Respiratory Support

Devices
DEHP (leached) Median: 6560 µg

Highest amount

leached among

product categories.

[16]

IV Fluids DEHP
88% of total leached

phthalates

DEP
5.6% of total leached

phthalates

DiBP
3.6% of total leached

phthalates

DBP
2.5% of total leached

phthalates

Experimental Protocols
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The quantification of phthalates in consumer products typically involves sample preparation,

extraction, and analysis using chromatographic techniques coupled with mass spectrometry.

1. Sample Preparation:

Solid Samples (e.g., plastics, toys): Samples are typically cryomilled or cut into small pieces

to increase the surface area for extraction.[13] For some analyses, a specific weight of the

prepared sample (e.g., 1 g) is used for extraction.[10]

Liquid and Semi-Solid Samples (e.g., cosmetics, food): These samples may be directly

extracted or may require homogenization. For viscous samples, a solid-phase support like

Celite can be used to create a mixture that allows for efficient solvent extraction.

2. Extraction:

The goal of extraction is to isolate the phthalates from the sample matrix. Common methods

include:

Solvent Extraction: This is a widely used technique where the sample is mixed with an

organic solvent (e.g., methylene chloride, hexane, cyclohexane) that dissolves the

phthalates.[10] Techniques like sonication or Soxhlet extraction can be employed to

enhance the extraction efficiency.[10][17]

Solid-Phase Extraction (SPE): This method is used for cleanup and concentration of the

analytes from the initial extract. The extract is passed through a cartridge containing a solid

adsorbent that retains the phthalates, which are then eluted with a small volume of a

different solvent.[18]

Solid-Phase Microextraction (SPME): A fiber coated with a stationary phase is exposed to

the sample (or its headspace), and the phthalates adsorb to the fiber. The fiber is then

directly introduced into the injection port of a gas chromatograph for analysis.[14]

3. Analytical Instrumentation:

Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common technique for

phthalate analysis.[10] The extracted sample is injected into the GC, where the different

phthalates are separated based on their boiling points and interaction with the stationary
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phase of the GC column. The separated compounds then enter the mass spectrometer,

which ionizes them and separates the ions based on their mass-to-charge ratio, allowing for

both identification and quantification.

Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is also used, particularly for

less volatile phthalates or when derivatization is to be avoided. The separation occurs in a

liquid mobile phase, and detection is performed by a mass spectrometer.

4. Quantification:

Quantification is typically performed using an internal standard method. A known amount of a

compound with similar chemical properties to the analytes (but not present in the sample) is

added to the sample before extraction. The ratio of the analyte peak area to the internal

standard peak area is then used to determine the concentration of the analyte by comparing it

to a calibration curve prepared with known concentrations of phthalate standards.[19]
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Caption: Experimental workflow for phthalate analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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